Fmoc-beta-cyclopenten-1-yl-DL-alanine
Overview
Description
Fmoc-beta-cyclopenten-1-yl-DL-alanine is an Fmoc protected alanine derivative . Alanine is one of the simplest amino acids with a methyl group as the side chain . This small side chain confers a high degree of flexibility when incorporated into a polypeptide chain .
Synthesis Analysis
The Fmoc group in this compound is typically removed with a base such as pyridine . This is an orthogonal de-protection strategy to the acid labile Boc group .Molecular Structure Analysis
The molecular formula of this compound is C23H23NO4 . Its molecular weight is 377.43 .Chemical Reactions Analysis
This compound is potentially useful for proteomics studies and solid phase peptide synthesis techniques .Physical And Chemical Properties Analysis
The molecular weight of this compound is 377.43 . The molecular formula is C23H23NO4 .Mechanism of Action
Fmoc-beta-cyclopenten-1-yl-DL-alanine-cp-DL-Ala has a unique structure that allows it to interact with other molecules in a variety of ways. It can bind to other molecules through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. It can also form covalent bonds with other molecules, such as peptides or proteins. This versatility makes this compound-cp-DL-Ala a powerful reagent for peptide synthesis and bioconjugation.
Biochemical and Physiological Effects
This compound-cp-DL-Ala has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the stability of peptides, which can be beneficial for peptide-based drug design. It has also been shown to increase the solubility of peptides, which can be beneficial for bioconjugation applications. In addition, this compound-cp-DL-Ala has been shown to increase the affinity of peptides for their target molecules, which can be beneficial for peptide-based vaccines.
Advantages and Limitations for Lab Experiments
Fmoc-beta-cyclopenten-1-yl-DL-alanine-cp-DL-Ala has a number of advantages and limitations for laboratory experiments. Its unique structure makes it a versatile reagent for peptide synthesis and bioconjugation. It is also relatively easy to synthesize and can be stored for long periods of time. However, this compound-cp-DL-Ala is relatively expensive and can be difficult to remove from peptides.
Future Directions
There are a number of potential future directions for the use of Fmoc-beta-cyclopenten-1-yl-DL-alanine-cp-DL-Ala. It could be used in the development of novel peptide-based drugs and vaccines. It could also be used in the development of peptide-based imaging agents. In addition, this compound-cp-DL-Ala could be used in the development of peptide-based delivery systems. Finally, this compound-cp-DL-Ala could be used in the development of peptide-based diagnostics.
Scientific Research Applications
Fmoc-beta-cyclopenten-1-yl-DL-alanine-cp-DL-Ala has been used in a variety of scientific research applications. It has been used in the synthesis of peptides, including peptides with cyclic structures. It has also been used in bioconjugation applications, such as the synthesis of peptide-drug conjugates. In addition, this compound-cp-DL-Ala has been used in the design of peptide-based drugs and in the development of peptide-based vaccines.
properties
IUPAC Name |
3-(cyclopenten-1-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO4/c25-22(26)21(13-15-7-1-2-8-15)24-23(27)28-14-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-7,9-12,20-21H,1-2,8,13-14H2,(H,24,27)(H,25,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REAWFVHRWNQWDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=C(C1)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ylmethyl)amine hydrochloride](/img/structure/B1390254.png)
![[(1-methyl-1H-pyrrol-2-yl)(phenyl)methyl]amine hydrochloride](/img/structure/B1390255.png)
![[1-(4-methylbenzyl)-1H-imidazol-2-yl]methanol hydrochloride](/img/structure/B1390256.png)
![[(3S,4R)-4-(3,5-Dimethoxyphenyl)pyrrolidin-3-yl]-methanol hydrochloride](/img/structure/B1390257.png)
